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Compound of Interest

Compound Name: Hydroxynefazodone, (S)-

Cat. No.: B15189935

An In-Depth Technical Guide on (S)-Hydroxynefazodone as a Primary Active Metabolite of
Nefazodone

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of (S)-Hydroxynefazodone, a primary
and pharmacologically active metabolite of the antidepressant nefazodone. It covers the
metabolic pathways, pharmacokinetic profiles, pharmacological activities, and the experimental
methodologies used to characterize these properties.

Introduction

Nefazodone is an antidepressant drug, chemically distinct from selective serotonin reuptake
inhibitors (SSRIS), tricyclics, tetracyclics, or monoamine oxidase inhibitors (MAOIS)[1][2]. Its
therapeutic efficacy is attributed to its dual mechanism of action: potent antagonism of the
serotonin 5-HT2A receptor and inhibition of serotonin and norepinephrine reuptake[2][3][4].
Nefazodone undergoes extensive hepatic metabolism, leading to the formation of several
active metabolites that contribute significantly to its overall pharmacological effect.[3][5]

Among these, hydroxynefazodone (HO-NEF) is a major active metabolite with a
pharmacological profile similar to the parent compound.[5] This guide focuses on the critical
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role of this metabolite, providing detailed data and methodologies relevant to drug development
and research professionals.

Metabolism of Nefazodone

Nefazodone is extensively metabolized in the liver, primarily by the cytochrome P450 3A4
(CYP3A4) isoenzyme.[5][6][7][8] This metabolic process yields three principal active
metabolites: hydroxynefazodone (HO-NEF), meta-chlorophenylpiperazine (mCPP), and a
triazoledione (DIONE) metabolite.[3][5] The formation of both hydroxynefazodone and the
triazoledione metabolite from nefazodone is catalyzed mainly by CYP3A4.[7][9] mCPP is
formed via a different pathway, primarily metabolized by CYP2D6.[5][6]

Hydroxynefazodone itself is further metabolized, also by CYP3A4, to form the triazoledione
metabolite and m-CPP.[7][9] The extensive involvement of CYP3A4 in the metabolism of
nefazodone and its primary active metabolite underlies the potential for clinically significant
drug-drug interactions with other substrates, inhibitors, or inducers of this enzyme.[3][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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